Cas no 331962-50-6 (2-(2,3-Dimethyl-phenoxy)-N-(4-nitro-phenyl)-acetamide)

• Product Name: 2-(2,3-Dimethyl-phenoxy)-N-(4-nitro-phenyl)-acetamide
• CAS No: 331962-50-6
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 3067708
• PubChem ID: 3115888
• Update Time: 2025-11-01

2-(2,3-Dimethyl-phenoxy)-N-(4-nitro-phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dimethyl-phenoxy)-N-(4-nitro-phenyl)-acetamide
• 2-(2,3-dimethylphenoxy)-N-(4-nitrophenyl)acetamide
• AKOS000566762
• Oprea1_733901
• 331962-50-6

• MDL： MFCD00407005
• Inchi： 1S/C16H16N2O4/c1-11-4-3-5-15(12(11)2)22-10-16(19)17-13-6-8-14(9-7-13)18(20)21/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key： FDIYLVLRSCZIFW-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C1=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 300.11100700Da
• Monoisotopic Mass: 300.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(2,3-Dimethyl-phenoxy)-N-(4-nitro-phenyl)-acetamide

Professional Introduction to Compound with CAS No 331962-50-6 and Product Name: 2-(2,3-Dimethyl-phenoxy)-N-(4-nitro-phenyl)-acetamide

The compound identified by the CAS number 331962-50-6 and the product name 2-(2,3-Dimethyl-phenoxy)-N-(4-nitro-phenyl)-acetamide represents a significant area of interest in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in pharmaceutical development and as a key intermediate in synthetic chemistry.

At the core of understanding this compound lies its molecular structure, which consists of a 2-(2,3-Dimethyl-phenoxy) moiety linked to an N-(4-nitro-phenyl)-acetamide group. The presence of the dimethyl-phenoxy substituent contributes to the compound's lipophilicity, making it a candidate for membrane interactions, while the nitro-phenyl group introduces electronic properties that can influence reactivity and binding affinity. These features are critical in designing molecules with specific biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Studies have shown that molecules with similar structural motifs exhibit promising interactions with biological targets, particularly in the realm of enzyme inhibition and receptor binding. The acetamide functional group in this compound is known to enhance solubility and metabolic stability, making it an attractive scaffold for drug design.

In the context of medicinal chemistry, the synthesis of derivatives of 2-(2,3-Dimethyl-phenoxy)-N-(4-nitro-phenyl)-acetamide has been explored for its potential as an anti-inflammatory agent. The nitro group can be reduced to an amine, altering the electronic properties and potentially shifting the biological activity profile. Such modifications are often employed in hit-to-lead optimization campaigns to improve efficacy and reduce toxicity.

The role of chirality in this compound cannot be overstated. The dimethyl-phenoxy group can exist in multiple stereoisomeric forms, each with distinct biological activities. Research has demonstrated that enantiomers can exhibit vastly different pharmacological effects, underscoring the importance of stereochemical control in synthetic routes. Advanced techniques such as asymmetric synthesis and chiral resolution are being employed to isolate and characterize these isomers.

Moreover, the compound's potential as a tool for studying enzyme mechanisms has been highlighted in several recent publications. The 4-nitro-phenyl moiety serves as an excellent probe for investigating catalytic processes due to its ability to participate in hydrogen bonding and π-stacking interactions. Such studies not only enhance our understanding of biological pathways but also provide insights into the design of more effective therapeutic agents.

The application of machine learning algorithms has further accelerated the discovery process for compounds like 2-(2,3-Dimethyl-phenoxy)-N-(4-nitro-phenyl)-acetamide. By analyzing large datasets of chemical structures and their biological activities, these algorithms can predict novel derivatives with enhanced properties. This approach has led to the identification of several promising candidates that are currently undergoing experimental validation.

In conclusion, the compound with CAS No 331962-50-6 represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing next-generation therapeutics.